Cas no 1213143-22-6 (methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate
• CAS No: 1213143-22-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5177240
• Update Time: 2025-11-06

methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate
• methyl(3R)-3-amino-3-(2-ethoxyphenyl)propanoate
• Benzenepropanoic acid, β-amino-2-ethoxy-, methyl ester, (βR)-

• Inchi： 1S/C12H17NO3/c1-3-16-11-7-5-4-6-9(11)10(13)8-12(14)15-2/h4-7,10H,3,8,13H2,1-2H3/t10-/m1/s1
• InChI Key： CTYYUTQJPDWHDO-SNVBAGLBSA-N
• SMILES： O(CC)C1C=CC=CC=1[C@@H](CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 1
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate

Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate (CAS No. 1213143-22-6): A Comprehensive Overview

Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate, identified by its CAS number 1213143-22-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its specific stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and therapeutic research. The detailed exploration of this compound not only highlights its structural features but also delves into its chemical properties, synthesis methods, and emerging applications in medicinal chemistry.

The structure of Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate is defined by a chiral center at the carbon atom adjacent to the carboxyl group, which imparts a distinct stereochemical configuration. This stereochemistry is crucial for the compound's biological activity, as it influences how the molecule interacts with biological targets. The presence of both an amino group and an ethoxyphenyl moiety further enhances its complexity and potential utility in pharmaceutical applications. The ethoxyphenyl group, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate has been explored as a potential building block in such syntheses due to its well-defined stereochemistry. Researchers have leveraged this compound to develop novel catalysts and reaction protocols that enable the efficient production of enantiomerically pure compounds. These advances are particularly relevant in the pharmaceutical industry, where the enantiomeric purity of drug candidates is critical for their efficacy and safety.

The synthesis of Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the reduction of a corresponding nitrile derivative followed by functional group transformations. Recent studies have focused on developing greener and more efficient synthetic methodologies, such as catalytic hydrogenation and enzymatic resolutions, to minimize waste and improve sustainability. These efforts align with the broader trend in pharmaceutical chemistry towards environmentally conscious practices.

Beyond its synthetic utility, Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate has shown promise in various biological assays. Its structural features suggest potential interactions with enzymes and receptors involved in metabolic pathways, making it a candidate for further investigation as a lead compound in drug discovery. Preliminary studies have indicated that derivatives of this molecule may exhibit properties relevant to treating neurological disorders, inflammation, and other diseases. The ethoxyphenyl moiety, in particular, has been associated with anti-inflammatory and analgesic effects in several natural products.

The pharmacological profile of Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate is further enhanced by its solubility characteristics. The presence of both polar functional groups—amino and carboxyl—imparts good solubility in both aqueous and organic solvents, facilitating its use in various formulation strategies. This property is particularly advantageous for developing oral or parenteral dosage forms, where bioavailability is a critical factor. Additionally, the compound's stability under standard storage conditions makes it suitable for long-term research applications.

As research continues to uncover new therapeutic targets and mechanisms, the demand for specialized compounds like Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate is expected to grow. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop innovative treatments. Collaborative efforts between academia and industry are likely to drive further exploration of this compound's potential applications across multiple therapeutic areas.

In conclusion, Methyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate (CAS No. 1213143-22-6) represents a significant advancement in pharmaceutical chemistry. Its well-defined stereochemistry, functional group diversity, and favorable physicochemical properties position it as a valuable asset in drug discovery and development. As research progresses, this compound is poised to play an increasingly important role in addressing complex medical challenges.